3-methyl-3-butenyl benzoate vs prenyl benzoate structure
3-methyl-3-butenyl benzoate vs prenyl benzoate structure
An In-depth Technical Guide to the Structural and Functional Distinctions Between 3-methyl-3-butenyl benzoate and Prenyl Benzoate
Introduction
In the landscape of organic chemistry and drug development, isomeric specificity is paramount. Subtle shifts in molecular architecture can profoundly alter a compound's physicochemical properties, biological activity, and metabolic fate. This guide provides a detailed comparative analysis of two constitutional isomers: 3-methyl-3-butenyl benzoate and prenyl benzoate. Both share the molecular formula C₁₂H₁₄O₂, but their structural divergence—the position of a single carbon-carbon double bond—creates two unique chemical entities with distinct characteristics.[1] For researchers in medicinal chemistry, flavor science, and materials development, a comprehensive understanding of their differences in structure, synthesis, and spectral characterization is essential for accurate identification and effective application. This document serves as a technical resource, elucidating these differences to enable precise experimental design and interpretation.
Part 1: Core Structural Elucidation and Physicochemical Properties
The fundamental difference between these two compounds lies in the arrangement of the five-carbon isoprenoid-derived alcohol moiety esterified to benzoic acid. Prenyl benzoate is the more common and thermodynamically stable isomer, while 3-methyl-3-butenyl benzoate represents its less conjugated counterpart.
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Prenyl Benzoate , systematically named 3-methyl-2-butenyl benzoate , features an internal, trisubstituted double bond. Its CAS number is 5205-11-8.[2][3]
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3-methyl-3-butenyl benzoate , also known as isoprenyl benzoate, possesses a terminal, disubstituted double bond. Its CAS number is 5205-12-9.[4][5]
This variation in the double bond's location, as illustrated below, is the origin of all subsequent differences in their chemical and physical behavior.
Caption: Chemical structures of the two isomers.
Comparative Physicochemical Data
The structural isomerism directly impacts physical properties such as boiling point, density, and refractive index. These differences, while slight, are measurable and reflect the varied intermolecular forces and molecular packing resulting from their distinct shapes.
| Property | Prenyl Benzoate (3-methyl-2-butenyl benzoate) | 3-methyl-3-butenyl benzoate | Rationale for Difference |
| CAS Number | 5205-11-8[2][3] | 5205-12-9[4][5] | Unique identifier for each distinct structure. |
| Molecular Weight | 190.24 g/mol [1][2][] | 190.24 g/mol [4][5] | Identical as they are isomers. |
| Appearance | Colorless liquid[2][] | Colorless to pale yellow liquid[4] | Generally similar, minor color may indicate impurities. |
| Boiling Point | ~280-281 °C at 760 mmHg[7][8] | ~269-270 °C at 760 mmHg[4] | The more substituted, conjugated double bond in prenyl benzoate may lead to slightly stronger van der Waals forces, increasing the boiling point. |
| Density | ~1.016 - 1.025 g/cm³ at 25 °C[][7][9] | ~0.986 - 0.992 g/cm³ at 25 °C[4] | The more compact structure of the internal alkene in prenyl benzoate allows for more efficient molecular packing, resulting in a higher density. |
| Refractive Index | ~1.514 - 1.521 at 20 °C[][7][9][10] | ~1.499 - 1.505 at 20 °C[4] | The conjugated system (phenyl ring and ester carbonyl) is extended by the adjacent double bond in prenyl benzoate, increasing its polarizability and refractive index. |
| Solubility | Insoluble in water; soluble in alcohol[2][] | Insoluble in water; soluble in alcohol[4] | Both are relatively nonpolar esters, dominated by hydrocarbon character. |
Part 2: Definitive Spectroscopic Differentiation
For any researcher, distinguishing between these isomers in a reaction mixture or natural extract is critical. Spectroscopic methods provide unambiguous fingerprints for each molecule.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is the most powerful tool for differentiating these isomers. The chemical environment of the protons and carbons in the butenyl chain is markedly different.
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¹H NMR Spectroscopy:
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Prenyl Benzoate: The key diagnostic signal is a vinylic proton (~5.4 ppm) appearing as a triplet of septets, coupled to the adjacent methylene protons (~4.8 ppm) and the two vinylic methyl groups (~1.7-1.8 ppm). The two methyl groups are distinct.
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3-methyl-3-butenyl benzoate: This isomer lacks a proton on the trisubstituted carbon of the double bond. Instead, it shows two terminal vinylic protons (~4.7-4.8 ppm) as singlets or narrow multiplets. The methylene groups appear as distinct triplets: the one adjacent to the oxygen is deshielded (~4.4 ppm), while the other is further upfield (~2.4 ppm). A single vinylic methyl group is observed around 1.8 ppm.
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¹³C NMR Spectroscopy:
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Prenyl Benzoate: The alkene carbons appear at approximately 118 ppm (CH) and 140 ppm (quaternary C).
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3-methyl-3-butenyl benzoate: The terminal alkene carbons are found around 112 ppm (CH₂) and 142 ppm (quaternary C). The different substitution patterns produce distinct and easily identifiable chemical shifts.
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Mass Spectrometry (MS)
While both isomers have a molecular ion (M⁺) at m/z 190, their fragmentation patterns under electron ionization (EI) are different, providing another layer of identification.
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Prenyl Benzoate: The fragmentation is dominated by the formation of the highly stable benzoyl cation at m/z 105 , which is often the base peak.[2] The loss of the benzoate group can lead to the prenyl cation at m/z 69 or a rearranged ion at m/z 68.[2]
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3-methyl-3-butenyl benzoate: The fragmentation pathway is different. A characteristic major peak is observed at m/z 68 , corresponding to the isoprene radical cation formed via McLafferty rearrangement or other cleavage, which is often the base peak.[5] The benzoyl cation at m/z 105 is still present but typically less abundant than in prenyl benzoate.[5]
Infrared (IR) Spectroscopy
IR spectroscopy can also be used for differentiation, primarily by examining the C=C stretching and C-H bending vibrations.
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Prenyl Benzoate: Shows a C=C stretch for the trisubstituted alkene around 1670-1675 cm⁻¹. The out-of-plane C-H bend for the lone vinylic hydrogen is around 835-845 cm⁻¹.
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3-methyl-3-butenyl benzoate: Exhibits a C=C stretch for the terminal double bond around 1650 cm⁻¹. More diagnostically, it displays a strong out-of-plane C-H bending band for the =CH₂ group near 890-900 cm⁻¹.
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Both Isomers: Will show a strong ester C=O stretch (~1715-1720 cm⁻¹), C-O stretches (~1270 cm⁻¹ and 1110 cm⁻¹), and aromatic C-H and C=C bands.[2]
Part 3: Comparative Synthesis Strategies
The synthesis of each isomer requires a specific unsaturated alcohol precursor. The choice of esterification method is guided by efficiency and reaction conditions. The Schotten-Baumann reaction, which uses an acyl chloride, is generally preferred over acid-catalyzed Fischer esterification for these alcohols due to its faster reaction rates and higher yields.[11]
Caption: General workflow for the synthesis of benzoate esters.
Protocol 1: Synthesis of Prenyl Benzoate
This protocol utilizes the reaction between benzoyl chloride and prenyl alcohol.
Causality: Benzoyl chloride is highly electrophilic, making the reaction rapid and irreversible under basic conditions. Pyridine acts as both a base to neutralize the HCl byproduct and a nucleophilic catalyst.
Methodology:
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Preparation: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add prenyl alcohol (3-methyl-2-buten-1-ol) (1.0 eq.) and anhydrous dichloromethane (DCM). Cool the mixture to 0 °C in an ice bath.
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Addition of Base: Add anhydrous pyridine (1.2 eq.) to the solution and stir for 5 minutes.
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Acylation: Add benzoyl chloride (1.1 eq.) dropwise via syringe to the stirred solution, maintaining the temperature at 0 °C.
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Reaction: After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC until the starting alcohol is consumed.
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Workup: Quench the reaction by slowly adding 1M HCl. Transfer the mixture to a separatory funnel, separate the layers, and wash the organic layer sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.
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Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the resulting crude oil by silica gel column chromatography to yield pure prenyl benzoate.
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Validation: Confirm the product's identity and purity using the spectroscopic methods detailed in Part 2.
Protocol 2: Synthesis of 3-methyl-3-butenyl benzoate
This synthesis requires 3-methyl-3-buten-1-ol as the starting alcohol.
Causality: The synthetic logic is identical to that for prenyl benzoate, but the identity of the final product is dictated entirely by the choice of the starting alcohol isomer. The synthesis of this alcohol, often via a Prins reaction between isobutylene and formaldehyde, is a key upstream consideration.[12]
Methodology:
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Preparation: To a flame-dried round-bottom flask under an inert atmosphere, add 3-methyl-3-buten-1-ol (1.0 eq.) and anhydrous DCM. Cool the mixture to 0 °C.
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Addition of Base: Add anhydrous pyridine (1.2 eq.) and stir.
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Acylation: Add benzoyl chloride (1.1 eq.) dropwise while maintaining the 0 °C temperature.
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Reaction: Allow the mixture to warm to room temperature and stir for 2-4 hours, monitoring by TLC.
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Workup: Perform an identical aqueous workup as described in Protocol 1.
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Purification: Dry, concentrate, and purify the crude product by silica gel column chromatography.
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Validation: Unambiguously confirm the structure as 3-methyl-3-butenyl benzoate using NMR, MS, and IR, paying close attention to the diagnostic signals for the terminal alkene.
Part 4: Applications and Relevance in Drug Development
The distinct structures of these isomers lead to different applications and potential biological activities.
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Prenyl Benzoate:
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Flavor & Fragrance: It is a well-established fragrance and flavoring agent, prized for its sweet, balsamic, and tea-like notes.[3][][9] It is found naturally in oils like ylang-ylang.[3][7]
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Biological Potential: As a prenylated natural product, it has been noted for potential antioxidant and chemopreventive properties, which are areas of active research.[] The prenyl moiety is a common feature in molecules that interact with biological membranes or specific protein binding pockets.
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3-methyl-3-butenyl benzoate:
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Flavor & Fragrance: This isomer is also used as a flavoring agent, though it is less common than prenyl benzoate.[4] Its organoleptic profile is different due to its structure.
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Biological Potential: The terminal double bond makes it potentially more susceptible to certain metabolic transformations (e.g., epoxidation) compared to the more sterically hindered internal double bond of prenyl benzoate. This difference in metabolic stability is a critical consideration in drug design, where controlling a molecule's half-life and metabolic pathway is essential. The isoprenoid unit is a fundamental building block in biochemistry, and variations in its structure can be exploited to fine-tune interactions with biological targets.
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Conclusion
While 3-methyl-3-butenyl benzoate and prenyl benzoate are simple constitutional isomers, they are distinct chemical entities with unique physical properties, spectroscopic signatures, and synthetic origins. The position of the double bond governs their stability, reactivity, and ultimately their utility. For scientists and researchers, the ability to distinguish and selectively synthesize these compounds is not merely an academic exercise; it is a fundamental requirement for reproducible research, whether in the development of new therapeutics, the formulation of consumer products, or the study of natural product chemistry. The protocols and analytical data presented in this guide provide a self-validating framework for working with these important molecules.
References
- Method for synthesizing 3-methyl-3-butenyl-1-ol by two-step process.
- Synthesis of a Series of Methyl Benzoates through Esterification with a Zr/Ti Solid Acid Catalyst.
- CAS 5205-11-8 PRENYL BENZO
- Benchmarking the Synthesis of 3-Methylphenyl Benzoate: A Comparative Guide to Liter
- prenyl benzo
- Prenyl benzo
- prenyl benzo
- 3-methyl-3-buten-1-yl benzo
- 3-Methylbut-3-enyl benzo
- prenyl benzo
- prenyl benzo
- RIFM fragrance ingredient safety assessment, 3-methyl-2-butenyl benzoate, CAS Registry Number 5205-11-8. ScienceDirect.
Sources
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- 5. 3-Methylbut-3-enyl benzoate | C12H14O2 | CID 521364 - PubChem [pubchem.ncbi.nlm.nih.gov]
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